N-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]-2-naphthalen-2-yloxyacetamide

• IUPAC Name: N-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C24H24N2O4/c1-29-22-15-19(10-12-21(22)26-13-5-4-8-24(26)28)25-23(27)16-30-20-11-9-17-6-2-3-7-18(17)14-20/h2-3,6-7,9-12,14-15H,4-5,8,13,16H2,1H3,(H,25,27)
• InChI Key: HXAGTORBFHPCIJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NC(=O)COC2=CC3=CC=CC=C3C=C2)N4CCCCC4=O
• Molecular Formula: C24H24N2O4
• Molecular Weight: 404.5 g/mol

Description

N-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]-2-naphthalen-2-yloxyacetamide, also known as MN-64, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MN-64 is a small molecule inhibitor that targets the protein phosphatase 2A (PP2A), which is involved in many cellular processes such as cell division, signaling, and gene expression. In

Scientific Research Applications

Pharmacological Potential

Several studies highlight the pharmacological applications of compounds structurally related to N-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]-2-naphthalen-2-yloxyacetamide, particularly in the context of anticancer, anti-inflammatory, and analgesic activities. For instance, the computational and pharmacological evaluation of novel heterocyclic derivatives has shown potential in toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions (Faheem, 2018). Another study reveals the anticancer activity of a novel naphthyridine derivative in human melanoma cells, suggesting potential for melanoma treatment (Kong et al., 2018).

Chemical Synthesis and Characterization

Research into the synthesis and characterization of derivatives related to N-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]-2-naphthalen-2-yloxyacetamide provides insights into their structural and pharmacological properties. Studies on the synthesis and characterization of N-(Arylcarbamothioyl)-cyclohexanecarboxamide derivatives, including the structural analysis of N-(naphthalen-1-ylcarbamothioyl)cyclohexanecarboxamide, shed light on the molecular configuration and potential applications of these compounds (Özer et al., 2009).

Biological Activities

The biological evaluation of similar compounds has demonstrated a range of activities, including anti-inflammatory and anticancer properties. For example, the synthesis and biological evaluation of aminothiazoles, thiazolylacetonitrile, and other derivatives containing a naproxenoyl moiety have shown promising anti-inflammatory agents (Thabet et al., 2011). Additionally, the synthesis and anticancer evaluation of naphthalenyl acetate derivatives underscore the potential of these compounds in cancer research (Salahuddin et al., 2014).